Cas no 189942-98-1 (2-Amino-5-methylbenzenesulfonic acid;hydrate)

2-Amino-5-methylbenzenesulfonic acid;hydrate structure
189942-98-1 structure
Product Name:2-Amino-5-methylbenzenesulfonic acid;hydrate
CAS No:189942-98-1
MF:C14H20N2O7S2
MW:392.447801589966
CID:2786986
PubChem ID:71347820
Update Time:2025-04-21

2-Amino-5-methylbenzenesulfonic acid;hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-methylbenzene-1-sulfonic acid--water (2/1)
    • 189942-98-1
    • DTXSID00773742
    • 2-Amino-5-methylbenzenesulfonic acid;hydrate
    • Inchi: 1S/2C7H9NO3S.H2O/c2*1-5-2-3-6(8)7(4-5)12(9,10)11;/h2*2-4H,8H2,1H3,(H,9,10,11);1H2
    • InChI Key: PLHPPNNGQAODID-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1N)(=O)(=O)O.S(C1C=C(C)C=CC=1N)(=O)(=O)O.O

Computed Properties

  • Exact Mass: 392.07119333Da
  • Monoisotopic Mass: 392.07119333Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179Ų
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